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Compound of Interest

Compound Name: 1-Boc-pyrazole

Cat. No.: B1340091

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical properties of 1-Boc-
pyrazole (tert-butyl 1H-pyrazole-1-carboxylate), a key reagent in synthetic chemistry. This
document is intended to serve as a valuable resource for professionals in research and
development, particularly in the field of medicinal chemistry and drug discovery.

Physical Properties of 1-Boc-pyrazole

1-Boc-pyrazole is a liquid at room temperature. Its key physical characteristics are
summarized in the table below. This data is crucial for its appropriate handling, storage, and
application in various chemical reactions.
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Property Value Reference
) tert-Butyl 1H-pyrazole-1-
Chemical Name [1]
carboxylate
1-(tert-
Synonyms Butoxycarbonyl)pyrazole, 1-

Boc-pyrazole

CAS Number 219580-32-2
Molecular Formula CsH12N20:2
Molecular Weight 168.19 g/mol
Physical Form Liquid

Boiling Point 161 °C at 760 mmHg
Density 1.036 g/mL at 25 °C
Refractive Index n20/D 1.472

It is important to distinguish 1-Boc-pyrazole from its various derivatives, which may be solids
with defined melting points. For instance, 1-Boc-pyrazole-4-boronic acid pinacol ester is a
solid with a melting point of 82-86 °C[2], and N,N'-Di-Boc-1H-pyrazole-1-carboxamidine has a
melting point of 86-90 °C.

Experimental Protocol: Synthesis of 1-Boc-pyrazole

The following is a general experimental procedure for the synthesis of 1-Boc-pyrazole. This
protocol is based on the reaction of pyrazole with di-tert-butyl dicarbonate in the presence of a
base.

Materials:
e Pyrazole
e Triethylamine

 Di-tert-butyl dicarbonate (Bocz0)
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Dichloromethane (DCM)
Saturated sodium bicarbonate (NaHCOs) solution
Deionized water

Anhydrous sodium sulfate (Naz2S0a)

Procedure:

Reaction Setup: Dissolve pyrazole (1 equivalent) and triethylamine (1.5 equivalents) in
dichloromethane. For a 0.05 mol scale, 50 mL of dichloromethane can be used.

Addition of Boc Anhydride: To the stirred solution, add di-tert-butyl dicarbonate (1.2
equivalents).

Reaction: Allow the reaction mixture to stir overnight at room temperature.
Work-up:
o Transfer the reaction mixture to a separatory funnel.

o Wash the organic phase with a saturated NaHCOs solution (e.g., 25 mL for a 50 mL DCM
reaction volume).

o Perform a second wash with deionized water (e.g., 25 mL).
Drying and Concentration:

o Dry the organic layer over anhydrous NazSOa.

o Filter to remove the drying agent.

o Concentrate the filtrate under reduced pressure to yield tert-butyl 1H-pyrazole-1-
carboxylate[1].

Visualized Experimental Workflow
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The synthesis of 1-Boc-pyrazole can be visualized as a straightforward workflow, as depicted
in the following diagram.

Reaction ‘Work-up Product Isolation

4I-| Wash with sat. NaHCO3 |—>| Wash with DI Water |»

1-Boc-pyrazole

I

Dissolve Pyrazole & TEA in DCM Stir Overnight at RT Dry with Naz2S04

Di-tert-butyl dicarbonate

Click to download full resolution via product page

Synthetic workflow for 1-Boc-pyrazole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

o 1. tert-Butyl 1H-pyrazole-1-carboxylate | 219580-32-2 [chemicalbook.com]

e 2. 1-Boc-pyrazole-4-boronic acid pinacol ester 97% | Sigma-Aldrich [sigmaaldrich.com]

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b1340091?utm_src=pdf-body
https://www.benchchem.com/product/b1340091?utm_src=pdf-body-img
https://www.benchchem.com/product/b1340091?utm_src=pdf-body
https://www.benchchem.com/product/b1340091?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB61262193.htm
https://www.sigmaaldrich.com/SG/en/product/aldrich/632732
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1340091?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

 To cite this document: BenchChem. [A Comprehensive Technical Guide to 1-Boc-pyrazole:
Physical Properties and Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1340091#physical-properties-of-1-boc-pyrazole-
melting-point-boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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